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Compound of Interest |

Compound Name:

CAS No.:

Cat. No.:

\

4-Chloro-2-methoxy-6-nitrophenol

118724-89-3

B3088850

{ Get Quote

Chemical Profile & Immediate Identification[1][2][3]

Before initiating any disposal procedure, positive identification is required to prevent

catastrophic waste stream incompatibility.[1] This compound belongs to the Chloronitrophenol

class, a group known for environmental persistence and potential reactivity.[2][1]

Parameter

Data

Chemical Name

4-Chloro-2-methoxy-6-nitrophenol

4-Chloro-6-nitroguaiacol; Phenol, 4-chloro-2-

Synonyms

ynony methoxy-6-nitro-
CAS Number 118724-89-3
Molecular Formula C7HeCINOa

Functional Groups

Nitro (-NOz2), Chloro (-ClI), Phenolic Hydroxyl (-
OH), Methoxy (-OCHs)

Physical State

Yellow crystalline solid (typically)

Primary Hazards

Toxic (Acute), Skin/Eye Irritant, Aquatic Toxicity

Risk Assessment: The "Why" Behind the Protocol
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Handling this compound requires understanding the interplay between its functional groups.[2]
[1] It is not merely "chemical waste"; it is a multi-hazard entity.[2][1]

A. The Nitro Group (-NOz) Hazard

While mono-nitro compounds are generally stable compared to poly-nitro explosives (like picric
acid), they still possess energetic potential.[2]

o Operational Rule: Never allow this compound to dry out completely if it is in solution with
peroxidizable solvents (e.g., ethers).[2][1]

o Thermal Stability: Avoid subjecting waste containers to heat sources.[2][1] Nitrophenols can
decompose exothermically at elevated temperatures.[2][1]

B. The Chloro (-Cl) Environmental Hazard

The presence of chlorine dictates the incineration method.[2][1]

» Disposal Implication: You generally cannot mix this with non-halogenated solvents.[2][1] If
incinerated in a standard low-temperature kiln, chlorinated aromatics can form dioxins and
furans.[2]

o Requirement: Must be sent to a facility capable of High-Temperature Incineration (>1100°C)
with scrubbers for HCI gas.[2]

C. The Phenolic (-OH) Corrosivity

Phenols are weak acids (pKa ~7-10, likely lower here due to the electron-withdrawing
nitro/chloro groups).[2]

¢ Incompatibility: Do not mix with strong bases (NaOH, KOH) in the waste stream.[2][1] This
forms phenolate salts, which are often more water-soluble and can increase the mobility of
the toxin in the event of a leak.[1]

Waste Stream Segregation (Self-Validating System)

The most common failure point in lab safety is improper segregation.[2][1] Use the following
logic flow to determine the correct waste container.
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Segregation Logic Diagram

Waste: 4-Chloro-2-methoxy-6-nitrophenol

Is the waste Solid or Liquid?

Solid Liquid

SOLID WASTE LIQUID WASTE

\

Solid Toxic Waste Is it dissolved in a solvent?
(Label: Halogenated Organic Solid)

CONTAINER A:

es

Does the solvent contain Halogens?
(DCM, Chloroform, etc.)

es (DCM, etc.)

CONTAINER B:

Halogenated Organic Solvents
(High BTU Incineration)

No (Methanol, Acetone)

CONTAINER C:
Non-Halogenated Solvents
(ONLY if <2% Halogen content allowed

by local EHS - otherwise use Container B)

et Preferred Path

(Treat all as Halogenated for Safety)

Click to download full resolution via product page
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Figure 1: Decision matrix for waste segregation. Note the dashed line indicating the "Safety
First" preference to default to Halogenated Waste streams to prevent accidental contamination
of non-halogenated bulk tanks.

Step-by-Step Disposal Protocol
Phase 1: Preparation

o PPE: Nitrile gloves (double gloving recommended due to nitro-compound permeation risks),
safety goggles, and lab coat.[2][1] Work in a fume hood.

o Container Selection:
o Solids: Wide-mouth amber glass jar or HDPE container.

o Liquids: Amber glass bottle with a vented cap (if over-pressurization from degradation is a
concern, though rare for this specific analog).[2][1]

e Labeling: Apply a hazardous waste label immediately.[2][1]
o Constituents: "4-Chloro-2-methoxy-6-nitrophenol”[2][3][4]

o Hazards: "Toxic," "Irritant,” "Halogenated."[1]

Phase 2: Collection

e Solid Waste:
o Sweep or scoop solid material directly into the Solid Toxic Waste container.[2][1]

o Do not use paper towels to wipe up large piles; scoop first to minimize combustible waste
volume.[2][1]

o Wipe the area with a solvent (e.g., ethanol) and place the wipe in the Solid Toxic Waste
container.[2][1]

e Liquid Waste:

o Pour into the Halogenated Solvent Waste carboy.[2][1]
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o CRITICAL: Do not pour into a "General Organic" drum intended for fuel blending unless
verified with your waste contractor.[2][1] The chlorine content usually disqualifies it from
standard fuel blending.[2][1]

Phase 3: Hand-off & Destruction[2]

» RCRA Classification (USA): While not explicitly P-listed, this waste typically falls under FO032
(if wood preserving related) or characteristic waste D001/D002/D003 depending on the
solvent matrix.[2]

e Destruction Method: The only acceptable destruction method is High-Temperature
Incineration (Rotary Kiln) to ensure complete mineralization of the chlorinated ring.[2]

Emergency Procedures: Spill Management

In the event of a spill outside the fume hood, execute the following protocol immediately.

2. PPE UP 4. CLEAN 5. DECONTAMINATE

1. ALERT & ISOLATE 3. CONTAIN . .
. Double Gloves, Goggles, . Scoop solids gently (No Dust) Wash surface with soap/water
SEBIEID EIiEE, (RS ES N95/P100 Respirator (if dust) Wse eligaiisii paisliiles or absorb liquids Collect rinsate

Click to download full resolution via product page
Figure 2: Immediate response workflow for laboratory spills.

Neutralization Note: Do not attempt to neutralize this chemical with strong acids or bases
during a spill cleanup.[2][1] This can generate heat or toxic vapors.[2][1] Use inert absorbents
(vermiculite, sand, or commercial spill pads) only.[2][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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